1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol
Overview
Description
1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol is a useful research compound. Its molecular formula is C8H5F5O and its molecular weight is 212.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol involves the conversion of 2,6-difluorobenzaldehyde to 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one, followed by reduction to the desired alcohol.", "Starting Materials": [ "2,6-difluorobenzaldehyde", "2,2,2-trifluoroethanol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,6-difluorobenzaldehyde to 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one", "a. To a solution of 2,6-difluorobenzaldehyde (1.0 equiv) in methanol, add sodium hydroxide (1.1 equiv) and stir for 30 minutes at room temperature.", "b. Add 2,2,2-trifluoroethanol (1.2 equiv) and acetic acid (catalytic amount) to the reaction mixture and reflux for 4 hours.", "c. Cool the reaction mixture to room temperature and filter the precipitated product.", "Step 2: Reduction of 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one to 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol", "a. Dissolve 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one (1.0 equiv) in methanol.", "b. Add sodium borohydride (1.2 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "c. Quench the reaction by adding acetic acid (1.5 equiv) dropwise to the reaction mixture.", "d. Filter the precipitated product and wash with water.", "The final product, 1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol, can be obtained by recrystallization from a suitable solvent." ] } | |
CAS No. |
878204-73-0 |
Molecular Formula |
C8H5F5O |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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